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Introduction

CAY10595 is a potent and selective antagonist of the chemoattractant receptor-homologous
molecule expressed on T helper 2 (Th2) cells (CRTH2), also known as the prostaglandin D2
receptor 2 (DP2). The CRTH2 receptor is a G-protein coupled receptor preferentially expressed
on Th2 lymphocytes, eosinophils, and basophils. Its natural ligand, prostaglandin D2 (PGD2), is
a key mediator in allergic inflammation. By blocking the interaction of PGD2 with CRTH2,
CAY10595 effectively inhibits the downstream signaling pathways that lead to Th2 cell
migration, activation, and cytokine production. This makes CAY10595 a valuable tool for
studying the role of the PGD2-CRTH2 axis in Th2-mediated inflammatory responses and for
the development of novel therapeutics for allergic diseases such as asthma and atopic
dermatitis.[1][2][3][4]

These application notes provide detailed protocols for the use of CAY10595 in human primary
T cell cultures, with a specific focus on the inhibition of Th2 cell functions.

Data Presentation

The following table summarizes the quantitative data regarding the activity of CAY10595 and
the effects of CRTH2 signaling in human primary T cells.
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Signaling Pathway

The binding of prostaglandin D2 (PGD2) to the CRTH2 receptor on Th2 cells initiates a
signaling cascade through Gai proteins. This leads to the activation of phospholipase C (PLC),
which in turn generates inositol triphosphate (IP3) and diacylglycerol (DAG). IP3 mediates the
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release of intracellular calcium stores, leading to calcium mobilization. This calcium influx is a
critical signal for the activation of transcription factors such as NFAT, which translocates to the
nucleus to promote the expression of Th2-associated cytokines, including IL-4, IL-5, and IL-13.
The activation of the PI3K/Akt pathway has also been implicated in mediating the anti-apoptotic
effects of CRTH2 signaling. CAY10595, as a CRTH2 antagonist, blocks the initial binding of
PGD2, thereby inhibiting these downstream signaling events and subsequent Th2 cell
responses.[2][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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